Cas no 668467-80-9 (6-Quinolinecarbonitrile, 1-(1,1-dimethylethyl)-1,2,3,4-tetrahydro-)

• Product name: 6-Quinolinecarbonitrile, 1-(1,1-dimethylethyl)-1,2,3,4-tetrahydro-
• CAS No: 668467-80-9
• MF: C₁₄H₁₈N₂
• MW: 214.30612
• CID: 395694
• PubChem ID: 71374973

6-Quinolinecarbonitrile, 1-(1,1-dimethylethyl)-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 6-Quinolinecarbonitrile, 1-(1,1-dimethylethyl)-1,2,3,4-tetrahydro-
• 1-tert-butyl-3,4-dihydro-2H-quinoline-6-carbonitrile
• 1-(tert-Butyl)-1,2,3,4-tetrahydroquinoline-6-carbonitrile
• DTXSID00797726
• 668467-80-9
• 1-tert-Butyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile
• 1-t-butyl-6-cyano-1,2,3,4-tetrahydroquinoline

• Inchi： InChI=1S/C14H18N2/c1-14(2,3)16-8-4-5-12-9-11(10-15)6-7-13(12)16/h6-7,9H,4-5,8H2,1-3H3
• InChI Key： MLVUMBZKMLKUPQ-UHFFFAOYSA-N
• SMILES： CC(C)(C)N1CCCC2=C1C=CC(=C2)C#N

Computed Properties

• Exact Mass: 214.14714
• Monoisotopic Mass: 214.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03